Cas no 121604-45-3 ((3-cyclopropyl-1,2-oxazol-5-yl)methanol)

(3-Cyclopropyl-1,2-oxazol-5-yl)methanol is a heterocyclic compound featuring a cyclopropyl-substituted oxazole core with a hydroxymethyl functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The cyclopropyl moiety enhances steric and electronic properties, potentially improving binding affinity in target interactions. The hydroxymethyl group offers a reactive handle for further derivatization, enabling the synthesis of esters, ethers, or other functionalized derivatives. Its stability under standard conditions and compatibility with common organic transformations make it a valuable intermediate for developing biologically active molecules. The compound’s well-defined structure ensures reproducibility in research and industrial applications.

(3-cyclopropyl-1,2-oxazol-5-yl)methanol structure

121604-45-3 structure

Product Name:(3-cyclopropyl-1,2-oxazol-5-yl)methanol

CAS No:121604-45-3

MF:C₇H₉NO₂

MW:139.151861906052

MDL:MFCD16556130

CID:1088211

PubChem ID:50896749

Update Time:2025-10-31

(3-cyclopropyl-1,2-oxazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (3-Cyclopropylisoxazol-5-yl)methanol
- (3-cyclopropyl-5-isoxazolyl)methanol(SALTDATA: FREE)
- (3-cyclopropyl-5-isoxazolyl)methanol
- (3-cyclopropyl-1,2-oxazol-5-yl)methanol
- CS-0129606
- EN300-232554
- SCHEMBL9629417
- AKOS005169499
- STL583890
- F8883-6157
- AS-62785
- W16101
- WEA60445
- 121604-45-3
- MFCD16556130
- MDL： MFCD16556130
- Inchi： 1S/C7H9NO2/c9-4-6-3-7(8-10-6)5-1-2-5/h3,5,9H,1-2,4H2
- InChI Key： JSAGCRJDUAYEFD-UHFFFAOYSA-N
- SMILES： O1C(CO)=CC(C2CC2)=N1

Computed Properties

Exact Mass: 139.063328530g/mol
Monoisotopic Mass: 139.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 46.3Å²

(3-cyclopropyl-1,2-oxazol-5-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	064476-250mg	3-Cyclopropyl-5-isoxazolyl)methanol	121604-45-3	95%	250mg	￡124.00	2022-03-01
Fluorochem	064476-1g	3-Cyclopropyl-5-isoxazolyl)methanol	121604-45-3	95%	1g	￡232.00	2022-03-01
Fluorochem	064476-5g	3-Cyclopropyl-5-isoxazolyl)methanol	121604-45-3	95%	5g	￡744.00	2022-03-01
TRC	B424268-50mg	(3-Cyclopropyl-1,2-oxazol-5-yl)methanol	121604-45-3		50mg	$ 50.00	2022-06-07
TRC	B424268-100mg	(3-Cyclopropyl-1,2-oxazol-5-yl)methanol	121604-45-3		100mg	$ 70.00	2022-06-07
TRC	B424268-500mg	(3-Cyclopropyl-1,2-oxazol-5-yl)methanol	121604-45-3		500mg	$ 295.00	2022-06-07
Apollo Scientific	OR451451-250mg	(3-Cyclopropylisoxazol-5-yl)methanol	121604-45-3	95%	250mg	£65.00	2025-02-20
Apollo Scientific	OR451451-1g	(3-Cyclopropylisoxazol-5-yl)methanol	121604-45-3	95%	1g	£135.00	2025-02-20
Chemenu	CM276027-1g	(3-Cyclopropylisoxazol-5-yl)methanol	121604-45-3	95%	1g	$319	2021-08-18
abcr	AB267374-250 mg	(3-Cyclopropyl-5-isoxazolyl)methanol; 95%	121604-45-3		250 mg	€231.70	2023-07-20

(3-cyclopropyl-1,2-oxazol-5-yl)methanol Related Literature

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3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

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Additional information on (3-cyclopropyl-1,2-oxazol-5-yl)methanol

Comprehensive Overview of (3-cyclopropyl-1,2-oxazol-5-yl)methanol (CAS No. 121604-45-3): Properties, Applications, and Industry Insights

The compound (3-cyclopropyl-1,2-oxazol-5-yl)methanol (CAS No. 121604-45-3) is a specialized organic molecule featuring a unique cyclopropyl-oxazole scaffold. This structure combines the oxazole heterocycle, known for its electron-rich properties, with a cyclopropyl group, which introduces steric and electronic effects critical for modulating reactivity. The presence of the hydroxymethyl (-CH₂OH) functional group further enhances its versatility in synthetic applications, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science.

In recent years, the demand for heterocyclic building blocks like (3-cyclopropyl-1,2-oxazol-5-yl)methanol has surged due to their role in drug discovery. Researchers frequently search for "oxazole derivatives in medicinal chemistry" or "cyclopropyl-containing bioactive compounds," reflecting the growing interest in tailored heterocycles for targeted therapies. This compound’s balanced lipophilicity and hydrogen-bonding capacity align with modern fragment-based drug design (FBDD) strategies, addressing challenges in kinase inhibitor development and GPCR-targeted drugs.

The synthesis of CAS 121604-45-3 typically involves cyclization reactions of propargylic alcohols with nitriles or via 1,3-dipolar cycloadditions, methods widely discussed in forums on "green chemistry approaches to heterocycles." Its stability under physiological conditions has also sparked investigations into "oxazole-based prodrugs," a trending topic in bioconjugation chemistry. Notably, the methanol moiety allows straightforward derivatization into esters, ethers, or carbamates, meeting the need for "modular synthetic platforms" in high-throughput screening.

Beyond pharmaceuticals, (3-cyclopropyl-1,2-oxazol-5-yl)methanol finds niche applications in advanced material science. Its rigid oxazole core contributes to the development of organic semiconductors and liquid crystals, areas gaining traction due to the rise of flexible electronics. Queries like "heterocycles in OLEDs" or "small-molecule optoelectronic materials" highlight this intersection. Additionally, its potential as a ligand in catalysis is under exploration, particularly for asymmetric synthesis—a hot topic in "sustainable catalytic processes."

From an analytical perspective, 121604-45-3 exhibits characteristic NMR shifts (e.g., δ 4.6–5.0 ppm for -CH₂OH) and MS fragmentation patterns, details often sought in "spectral databases for heterocycles." Regulatory-wise, it complies with REACH and FDA guidelines for research use, though users frequently inquire about "scalable synthesis of oxazole intermediates" to ensure cost-effective production. Recent patents referencing this compound emphasize its utility in biodegradable polymers, aligning with the global push toward "eco-friendly chemical innovation."

In summary, (3-cyclopropyl-1,2-oxazol-5-yl)methanol (CAS 121604-45-3) exemplifies the convergence of structural elegance and functional adaptability. Its relevance spans cutting-edge domains—from precision medicine to smart materials—making it a compound of enduring interest in both academic and industrial settings. As synthetic methodologies evolve, this molecule is poised to play a pivotal role in addressing complex challenges in molecular design and sustainable technology.